![molecular formula C8H10N2O2 B1402108 N-[(1E)-(dimethylamino)methylene]-2-furamide CAS No. 1417367-79-3](/img/structure/B1402108.png)
N-[(1E)-(dimethylamino)methylene]-2-furamide
Overview
Description
N-[(1E)-(dimethylamino)methylene]-2-furamide, also known as DMF, is a chemical compound with the molecular formula C7H10N2O2. DMF is a versatile reagent in organic synthesis and has been widely used in scientific research for its unique properties.
Scientific Research Applications
Fluorescence and Solubility Enhancement
- Synthesis of Highly Fluorescent and Water-Soluble Compounds : A compound synthesized from N,N′-bis(2-((5-((dimethylamino)methyl)furan-2-yl)methylthio)ethyl)perylene-3,4,9,10-tetracarboxylic diimide exhibits high fluorescence and good solubility in water and other polar solvents. This development has implications for applications where enhanced solubility and fluorescence properties are desirable (Boobalan, Imran, & Nagarajan, 2012).
Biological Activities
- Antibacterial and Antifungal Properties : Certain derivatives of N-[(1E)-(dimethylamino)methylene]-2-furamide demonstrate antibacterial and antifungal activities. This finding is crucial for developing new antimicrobial agents (Vasu, Nirmala, Choudhury, Mohan, Saravanan, & Narasimhamurthy, 2003).
Electrosynthesis and Chemical Reactions
- Anodic Oxidation of Enaminones : Research into the anodic oxidation of enaminones, including derivatives of N-[(1E)-(dimethylamino)methylene]-2-furamide, has provided insight into their chemical behavior and potential for synthesis of various compounds (Tabaković, 1995).
Synthesis of Heterocycles
- Palladium-Catalyzed Cyclization : A study demonstrates the synthesis of furo[3,2-c]quinolin-4(5H)-one through palladium-catalyzed cyclization of N-(2-iodophenyl)-N-methyl-3-furamide. This offers a new route for creating complex heterocycles, which are important in various chemical and pharmaceutical applications (Lindahl, Carroll, Quinn, & Ripper, 2006).
Nonlinear Optical Properties
- Nonlinear Optical Parameters : Hydrazones derived from N-[(1E)-(dimethylamino)methylene]-2-furamide exhibit significant third-order nonlinear optical properties. This suggests potential applications in optical devices like limiters and switches (Naseema, Sujith, Manjunatha, Kalluraya, Umesh, & Rao, 2010).
Self-Assembly and Electrical Properties
- Novel Self-Assembly and Electrical Behaviors : A water-soluble derivative of N-[(1E)-(dimethylamino)methylene]-2-furamide was found to self-assemble into unique ball-like structures. This study provides insights into molecular self-assembly and potential applications in nanotechnology (Boobalan, Imran, & Nagarajan, 2011).
properties
IUPAC Name |
N-(dimethylaminomethylidene)furan-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-10(2)6-9-8(11)7-4-3-5-12-7/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHCUSZQFJWHAPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC(=O)C1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7,7-Difluoro-3-azabicyclo[4.1.0]heptane hydrochloride](/img/structure/B1402028.png)
![2-bromo-2-methyl-N-[2-(trifluoromethyl)phenyl]propanamide](/img/structure/B1402037.png)
